Cas no 2137774-40-2 (1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one)

• Product Name: 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one
• CAS No: 2137774-40-2
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5609925
• PubChem ID: 165838106
• Update Time: 2025-10-30

1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-843168
• 2137774-40-2
• 1-[4-(2-methylpropyl)-1,2,3-thiadiazol-5-yl]ethan-1-one
• 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one

• Inchi： 1S/C8H12N2OS/c1-5(2)4-7-8(6(3)11)12-10-9-7/h5H,4H2,1-3H3
• InChI Key： SXLPZSRLKLBDRY-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(CC(C)C)N=N1

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one

Chemical Profile of 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one (CAS No. 2137774-40-2)

The compound 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one, identified by its CAS number 2137774-40-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the thiadiazole class, a scaffold widely recognized for its pharmacological potential. The structural motif of thiadiazole, characterized by a sulfur and nitrogen-containing ring system, has been extensively explored for its ability to modulate biological pathways, particularly in the context of antimicrobial, anti-inflammatory, and anticancer applications.

Recent studies have highlighted the versatility of thiadiazole derivatives in drug discovery. The presence of the ethylidene carbonyl group at the 1-position and the isobutyl substituent at the 4-position of the thiadiazole ring in this compound introduces unique electronic and steric properties that may influence its interaction with biological targets. The 5-substituent further enhances the compound's potential by providing a site for further functionalization or by participating in specific binding interactions.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are driven by their potential therapeutic benefits. The 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one structure has been investigated for its ability to inhibit key enzymes and receptors involved in disease pathways. For instance, modifications at the thiadiazole core have been shown to affect binding affinity and selectivity towards targets such as protein kinases and ion channels. This compound's design aligns with current trends in developing small-molecule inhibitors that exhibit high potency and low toxicity.

One of the most compelling aspects of this compound is its potential in oncology research. Thiadiazole derivatives have demonstrated promising activity against various cancer cell lines by disrupting critical signaling cascades. The isobutyl group in 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one may play a role in enhancing solubility or improving cell membrane permeability, factors that are crucial for effective drug delivery. Furthermore, computational studies suggest that this compound could interact with specific residues on target proteins, leading to conformational changes that impair tumor growth.

The pharmaceutical industry has increasingly relied on structure-based drug design to optimize lead compounds. The ethanone moiety at the 1-position of 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one provides a handle for further derivatization through reactions such as condensation or oxidation. These modifications can fine-tune pharmacokinetic properties while maintaining or enhancing biological activity. Recent patents and scientific literature indicate that similar thiadiazole derivatives are being evaluated in clinical trials for their efficacy against resistant bacterial strains and chronic inflammatory diseases.

From a synthetic chemistry perspective, the preparation of 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one involves multi-step processes that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the thiadiazole core followed by alkylation and acylation to introduce the substituents at specific positions. Advances in catalytic systems have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. These developments are in line with green chemistry principles and reflect the broader industry shift toward environmentally conscious manufacturing.

The biological evaluation of this compound has revealed intriguing findings that warrant further investigation. In vitro assays have shown that 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one exhibits dose-dependent inhibition of certain enzymes associated with metabolic disorders. The mechanism of action appears to involve competitive binding to active sites, thereby blocking substrate recognition. Such interactions could translate into therapeutic benefits for patients suffering from conditions like diabetes or hyperlipidemia.

Another area of interest is the compound's potential as an agrochemical agent. Thiadiazole derivatives have been explored for their fungicidal properties due to their ability to disrupt fungal cell wall synthesis or interfere with energy metabolism. The structural features of 1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-ylethan-1-one, particularly the presence of polar functional groups, may enhance its bioavailability when applied to crops. This dual utility—pharmaceutical and agrochemical—underscores the broad applicability of heterocyclic compounds like thiadiazoles.

Future directions in research may focus on exploring analogs of this compound with modified substituents to improve pharmacological profiles further. For example, replacing the isobutyl group with other alkyl chains or introducing halogen atoms could alter electronic properties and binding affinity. Additionally, investigating prodrugs or formulations that enhance bioavailability could expand clinical applications.

In conclusion,1-4-(2-methylpropyl)-1,2,3-thiadiazol-5-yethanone (CAS No. 213777440) stands as a promising candidate in medicinal chemistry due to its unique structural features and demonstrated biological activity. Its synthesis reflects contemporary advancements in organic chemistry techniques while its potential therapeutic benefits align with unmet medical needs across multiple disease areas. As research continues into novel heterocyclic scaffolds,this compound exemplifies how targeted molecular design can yield innovative solutions for human health challenges.